Ethyl 3-(4-cyano-3-methylphenyl)oxirane-2-carboxylate

• Molecular Formula: C13H13NO3
• Molecular Weight: 231.25 g/mol
• IUPAC Name: ethyl 3-(4-cyano-3-methylphenyl)oxirane-2-carboxylate
• InChI: InChI=1S/C13H13NO3/c1-3-16-13(15)12-11(17-12)9-4-5-10(7-14)8(2)6-9/h4-6,11-12H,3H2,1-2H3
• InChI Key: KDMXMHFNHCXQAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C(O1)C2=CC(=C(C=C2)C#N)C

Description

Ethyl 3-(4-cyano-3-methylphenyl)oxirane-2-carboxylate is a useful research compound. Its molecular formula is C13H13NO3 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-formyl-2-methylbenzonitrile (1.5 g, 10.3 mmol) and chloroacetic acid ethyl ester (1.2 g, 10 mmol) were dissolved in 60 mL of dry benzene. Freshly prepared EtONa (12.4 mmol) in 5 mL of ethanol was added, and the mixture was stirred at room temperature for 2 hours. The mixture was added water, then extracted with EtOAc. The organic layers were dried over Na2SO4 and concentrated to afford ethyl 3-(4-cyano-3-methylphenyl)oxirane-2-carboxylate. MS m/z: 232 (M+1)+.